1-((1-Isopropylpiperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[(1-propan-2-ylpiperidin-4-yl)methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C14H23N3OS/c1-11(2)17-7-5-12(6-8-17)10-15-14(18)16-13-4-3-9-19-13/h3-4,9,11-12H,5-8,10H2,1-2H3,(H2,15,16,18)
• InChI Key: FIMFOGULQFEABU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)NC2=CC=CS2
• Molecular Formula: C14H23N3OS
• Molecular Weight: 281.42 g/mol

Description

1-((1-Isopropylpiperidin-4-yl)methyl)-3-(thiophen-2-yl)urea is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a urea derivative that has been synthesized through a multi-step process involving the use of several reagents and solvents. The synthesis method used for this compound is complex, but the resulting product has shown promising results in various scientific studies.

Scientific Research Applications

Medicinal Chemistry Applications

Urea derivatives, including those related to "1-((1-Isopropylpiperidin-4-yl)methyl)-3-(thiophen-2-yl)urea," have been explored for their potential in drug development. For instance, flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas have been assessed for antiacetylcholinesterase activity, indicating their potential use in treating conditions like Alzheimer's disease (Vidaluc et al., 1995). Similarly, trisubstituted phenyl urea derivatives have been studied as neuropeptide Y5 receptor antagonists, suggesting applications in obesity and related metabolic disorders (Fotsch et al., 2001).

Polymer Science Applications

In polymer science, urea derivatives are used as initiators for the polymerization of epoxides. Studies have shown that urea-derivatives of 4-aminopyridine can serve as thermally latent initiators for the anionic ring-opening polymerization of diglycidyl ether of bisphenol A (DGEBA), demonstrating the utility of these compounds in developing materials with specific mechanical and thermal properties (Makiuchi et al., 2014).

Environmental Science Applications

Urea derivatives have also been examined in environmental science, particularly in the detection and monitoring of herbicides in agricultural settings. For example, the development of enzyme-linked immunosorbent assays (ELISAs) for isoproturon, a common urea herbicide, allows for the sensitive detection of this compound in soil and water, aiding in environmental monitoring and regulation efforts (Katmeh et al., 1994).